Cas no 28304-67-8 (Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)-)

• Product Name: Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)-
• CAS No: 28304-67-8
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 271319
• PubChem ID: 5365543
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)-
• 2-ethylidene-5-norbornene
• TRANS-2-ETHYLIDENE-5-NORBORNENE
• HSDB 1160
• Q4536242
• cis-5-ethylidenebicyclo[2.2.1]-2-heptene
• 5S9TQH0VUV
• NS00001047
• Q4D40UVR0R
• Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-, cis
• 5-Ethylidenebicyclo(2.2.1)hept-2-ene
• CHEMBL1427645
• Ethylidene-2-norbornene
• CCRIS 4816
• Ethylidenenorbornene
• 2-Norbornene, 5-ethylidene-
• OJOWICOBYCXEKR-KRXBUXKQSA-N
• ENB
• 5-Ethylidene-8,9,10-trinorborn-2-ene
• Ethylidene norbornene
• DTXSID601270050
• 5-Ethylidene-2-norbornene, mixture of endo and exo
• (5E)-5-Ethylidenebicyclo[2.2.1]hept-2-ene
• UNII-Q4D40UVR0R
• EC 240-347-7
• 5-Ethylidene-2-norbornene, mixt. of endo-and exo-isomers
• 16219-75-3
• NCGC00091668-02
• BICYCLO(2.2.1)HEPT-2-ENE, 5-ETHYLIDENE-, (5E)-
• 5-Ethylidene-2-norbornene, (E)-
• 5-Ethylidenebicyclo[2.2.1]-2-heptene
• BRN 2039935
• (E)-5-ethylidene-2-norbornene
• 2-Norbornene, 5-ethylidene-, (E)-
• W-109171
• TRANS-5-ETHYLIDENEBICYCLO(2.2.1)HEPT-2-ENE
• F71171
• 5-Ethylidene-2-norbornene, cis
• AKOS016010301
• 5-ETHYLIDENE-2-NORBORNENE, TRANS-
• 28304-67-8
• NCGC00091668-01
• CS-0360780
• 5-Ethylidenebicyclo[2.2.1]hept-2-ene
• E0244
• Bicyclo(2.2.1)hept-2-ene, 5-ethylidene-
• Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-
• 5-ETHYLIDENE-2-NORBORNENE
• AS-80467
• EINECS 240-347-7

• Inchi： 1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h2-4,7,9H,5-6H2,1H3/b8-2+
• InChI Key： OJOWICOBYCXEKR-KRXBUXKQSA-N
• SMILES： C12C=CC(/C(=C/C)/C1)C2

Computed Properties

• Exact Mass: 120.09396
• Monoisotopic Mass: 120.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.2

Experimental Properties

• Density: Relative vapor density (air = 1): 4.1
• Melting Point: -112 °F (USCG, 1999)
• Boiling Point: 297.7 °F at 760 mm Hg (USCG, 1999)
• Flash Point: 79 °F (NTP, 1992)
• PSA: 0